Cas no 6138-90-5 (Geranyl Bromide (>80%))

• Product Name: Geranyl Bromide (>80%)
• CAS No: 6138-90-5
• MF: C₁₀H₁₇Br
• MW: 217.145982503891
• MDL: MFCD00000243
• CID: 85552
• PubChem ID: 24859770
• Update Time: 2025-11-02

Geranyl Bromide (>80%) Chemical and Physical Properties

Names and Identifiers

• (E)-1-Bromo-3,7-dimethylocta-2,6-diene
• 3,7-Dimethyl-2,6-octadienyl bromide
• Geranyl bromide
• (2E)-1-bromo-3,7-dimethylocta-2,6-diene
• (E)-1-Bromo-3,7-dimethyl-2,6-octadiene
• 2,6-Octadiene, 1-bromo-3,7-dimethyl-, (2E)-
• 2,6-Octadiene, 1-bromo-3,7-dimethyl-, (E)-
• Geranylbromide
• JSCUZAYKVZXKQE-JXMROGBWSA-N
• (2E)-1-Bromo-3,7-dimethyl-2,6-octadiene
• 1-bromo-3,7-dimethyl-2,6-octadiene
• trans-geranyl bromide
• (E)-geranyl bromide
• Geranyl bromide, 95%
• BCP05145
• 9201AB
• EINECS 228-123-7
• trans-Geranyl bromide;(2E)-Geranyl bromide
• (2E)-Geranyl bromide
• 8-Bromo-2,6-dimethyl-2,6-octadiene
• BCP9000723
• MS-20560
• 1-bromo-3,7-dimethylocta-2,6-diene
• AMY42104
• 2,6-Octadiene, 1-bromo-3,7-dimethyl-
• SCHEMBL492565
• NS00044783
• Geranyl Bromide (90per cent)
• 6138-90-5
• Geranyl bromide, technical, >=95.0% (T)
• FG8US6W9BB
• AKOS015950707
• MFCD00000243
• trans-1-Bromo-3,7-dimethyl-2,6-octadiene
• DTXSID80884229
• J-521412
• SCHEMBL492564
• D94747
• DTXCID801023683
• Geranyl Bromide (>80%)

• MDL： MFCD00000243
• Inchi： 1S/C10H17Br/c1-9(2)5-4-6-10(3)7-8-11/h5,7H,4,6,8H2,1-3H3/b10-7+
• InChI Key： JSCUZAYKVZXKQE-JXMROGBWSA-N
• SMILES： BrC/C=C(\C)/CC/C=C(\C)/C
• BRN： 1422412

Computed Properties

• Exact Mass: 216.05100
• Monoisotopic Mass: 216.051363
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.3
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Grayish yellow liquid
• Density: 1.094 g/mL at 25 °C(lit.)
• Melting Point: No data available
• Boiling Point: 101-102 °C/12 mmHg(lit.)
• Flash Point: Fahrenheit: 167 ° f < br / > Celsius: 75 ° C < br / >
• Refractive Index: n20/D 1.504(lit.)
• Solubility: Insuluble (9.3E-3 g/L) (25 ºC),
• Water Partition Coefficient: Immiscible with water.
• PSA: 0.00000
• LogP: 4.07400
• Solubility: Not determined
• Sensitiveness: Light Sensitive
• Vapor Pressure: 0.1±0.4 mmHg at 25°C

Geranyl Bromide (>80%) Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：2810
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• FLUKA BRAND F CODES：8-10-19
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：6.1(b)
• Risk Phrases：R36/37/38
• Packing Group：III
• Safety Term：6.1(b)
• HazardClass：6.1(b)
• PackingGroup：III
• TSCA：Yes
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Acyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Acyclic monoterpenoids

Additional information on Geranyl Bromide (>80%)

Comprehensive Overview of Geranyl Bromide (CAS No. 6138-90-5): Properties, Applications, and Industry Insights

Geranyl Bromide (CAS No. 6138-90-5), a monoterpene derivative, is a versatile organic compound widely utilized in fragrance synthesis, pharmaceutical intermediates, and specialty chemical manufacturing. With a purity of >80%, this compound has garnered significant attention in research and industrial applications due to its unique molecular structure and reactivity. The growing demand for natural-like aroma chemicals and sustainable terpene derivatives has positioned Geranyl Bromide as a key building block in modern organic chemistry.

The compound's molecular formula, C₁₀H₁₇Br, features a brominated geraniol skeleton, offering distinct advantages in nucleophilic substitution reactions. Recent studies highlight its role in developing green chemistry approaches, particularly in solvent-free reactions and catalytic processes. Industry experts frequently search for "Geranyl Bromide synthesis methods" and "CAS 6138-90-5 technical specifications," reflecting the compound's importance in advanced chemical research.

In fragrance applications, Geranyl Bromide (>80%) serves as a precursor for floral and citrus notes, addressing the market's shift toward long-lasting perfume formulations. The cosmetic industry's focus on bio-based ingredients has increased demand for high-purity terpene derivatives like this compound. Analytical techniques such as GC-MS and NMR confirm the consistent quality of Geranyl Bromide batches, ensuring compliance with international fragrance standards.

Pharmaceutical researchers value CAS 6138-90-5 for its potential in drug discovery programs, particularly in modifying lead compounds' lipophilicity. The bromine atom's strategic placement enables diverse molecular transformations, making it valuable for creating novel therapeutic agents. Recent patent literature reveals innovative applications in antimicrobial formulations and enzyme inhibitors, driving further interest in this chemical entity.

From a commercial perspective, Geranyl Bromide suppliers emphasize its stability under proper storage conditions (typically 2-8°C in amber glass). The global market shows increasing procurement queries for "high-purity terpene bromides" and "CAS 6138-90-5 bulk pricing," reflecting expanding applications. Regulatory-compliant documentation including COA (Certificate of Analysis) and SDS (Safety Data Sheet) accompanies professional-grade material shipments.

Emerging research explores Geranyl Bromide's potential in agrochemical formulations and specialty polymers. Its compatibility with palladium-catalyzed couplings makes it valuable for creating functional materials with tailored properties. The compound's structure-activity relationships continue to be investigated through computational chemistry and QSAR modeling approaches, revealing new application possibilities.

Quality control protocols for Geranyl Bromide (>80%) typically include HPLC purity verification and residual solvent analysis. Manufacturers addressing "how to store terpene bromides" queries recommend inert atmosphere packaging to maintain optimal stability. The compound's spectroscopic fingerprints (IR, ¹H/¹³C NMR) serve as important reference data for analytical laboratories worldwide.

Innovative applications continue to emerge, particularly in flavor encapsulation systems and controlled-release formulations. The food industry's interest in clean-label ingredients has prompted evaluation of Geranyl Bromide derivatives as potential natural-identical flavor precursors. Such developments align with consumer trends toward transparent ingredient sourcing and sustainable production methods.

Transport and handling considerations for CAS 6138-90-5 follow standard organic compound protocols, with particular attention to moisture-sensitive materials. Technical bulletins frequently address "Geranyl Bromide reactivity" and "compatible reaction conditions," providing valuable guidance for synthetic chemists. The compound's electrophilic character enables diverse transformations while requiring appropriate reaction optimization strategies.

Future market projections suggest growing utilization of Geranyl Bromide in biocatalysis and enzymatic synthesis routes. The compound's compatibility with green chemistry metrics positions it favorably in eco-friendly production initiatives. Ongoing research into terpene-based functional materials ensures sustained scientific and industrial interest in this valuable chemical intermediate.